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Compound of Interest

Compound Name: 4-(1,3-Dioxolan-2-yl)hexan-1-ol

Cat. No.: B1354994

An In-depth Technical Guide to the 3C NMR Analysis of 4-(1,3-Dioxolan-2-yl)hexan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the 13C Nuclear Magnetic Resonance (NMR)
analysis of 4-(1,3-Dioxolan-2-yl)hexan-1-ol. It includes predicted chemical shift data, a
detailed experimental protocol, and visualizations of the molecular structure and analytical
workflow.

Predicted **C NMR Spectral Data

The 13C NMR spectrum of 4-(1,3-Dioxolan-2-yl)hexan-1-ol is predicted to show nine distinct
signals, corresponding to the nine unique carbon environments in the molecule. The chemical
shifts () are estimated based on the typical ranges for alkanes, primary alcohols, and cyclic
acetals.[1][2][3] The predicted data is summarized in Table 1.

Table 1: Predicted 3C NMR Chemical Shifts for 4-(1,3-Dioxolan-2-yl)hexan-1-ol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1354994?utm_src=pdf-interest
https://www.benchchem.com/product/b1354994?utm_src=pdf-body
https://www.benchchem.com/product/b1354994?utm_src=pdf-body
https://www.benchchem.com/product/b1354994?utm_src=pdf-body
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://www.benchchem.com/product/b1354994?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354994?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Predicted Chemical Shift

Carbon Atom Functional Group
(5, ppm)
C1 60 - 65 Primary Alcohol (-CH20H)
C2 30-35 Alkane (-CH2-)
C3 25-30 Alkane (-CHz-)
C4 40 - 45 Alkane (-CH-)
C5 20-25 Alkane (-CHz-)
C6 10-15 Alkane (-CHs)
Cc7 100 - 105 Acetal (O-CH-0O)
C8, C9 65-70 Dioxolane (-O-CHz-CH2-O-)

Note: These are predicted values and may vary depending on the solvent and experimental
conditions.

Molecular Structure and Carbon Numbering

The structure of 4-(1,3-Dioxolan-2-yl)hexan-1-ol with the carbon atoms numbered for
reference in the 3C NMR data table is presented below.
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Figure 1: Structure of 4-(1,3-Dioxolan-2-yl)hexan-1-ol
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Figure 2: Workflow for 13C NMR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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